Cas no 23405-70-1 (5,7-Bis-(benzyloxy)-2-(4-(benzyloxy)phenyl)-3-hydroxy-4H-chromen-4-one)

5,7-Bis-(benzyloxy)-2-(4-(benzyloxy)phenyl)-3-hydroxy-4H-chromen-4-one is a flavonoid derivative characterized by multiple benzyl-protected hydroxyl groups, enhancing its stability and solubility in organic solvents. The compound's structure features a chromen-4-one core substituted with benzyloxy groups at the 5, 7, and 4' positions, along with a free hydroxyl group at the 3-position, making it a versatile intermediate for synthetic modifications. Its benzyl-protected phenolic groups facilitate selective deprotection, enabling controlled functionalization in medicinal chemistry and material science applications. The compound's well-defined aromatic framework and reactive sites make it valuable for studying structure-activity relationships in flavonoid-based research.
5,7-Bis-(benzyloxy)-2-(4-(benzyloxy)phenyl)-3-hydroxy-4H-chromen-4-one structure
23405-70-1 structure
Product Name:5,7-Bis-(benzyloxy)-2-(4-(benzyloxy)phenyl)-3-hydroxy-4H-chromen-4-one
CAS No:23405-70-1
MF:C36H28O6
MW:556.603930473328
CID:851346
PubChem ID:11272906
Update Time:2025-06-06

5,7-Bis-(benzyloxy)-2-(4-(benzyloxy)phenyl)-3-hydroxy-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

    • 3-hydroxy-5,7-bis(phenylmethoxy)-2-(4-phenylmethoxyphenyl)chromen-4-one
    • 4H-1-Benzopyran-4-one, 3-hydroxy-5,7-bis(phenylmethoxy)-2-[4-(phenylmethoxy)phenyl]-
    • 5,7-Bis-(benzyloxy)-2-(4-(benzyloxy)phenyl)-3-hydroxy-4H-chromen-4-one
    • 4',5,7-tri-O-benzylkaempferol
    • 5,7,4'-tri-O-benzylkaempferol
    • Inchi： 1S/C36H28O6/c37-34-33-31(41-24-27-14-8-3-9-15-27)20-30(40-23-26-12-6-2-7-13-26)21-32(33)42-36(35(34)38)28-16-18-29(19-17-28)39-22-25-10-4-1-5-11-25/h1-21,38H,22-24H2
    • InChI Key： BBCSDQWALJWPNC-UHFFFAOYSA-N
    • SMILES： O1C(C2C=CC(=CC=2)OCC2C=CC=CC=2)=C(C(C2C(=CC(=CC1=2)OCC1C=CC=CC=1)OCC1C=CC=CC=1)=O)O

Computed Properties

  • Exact Mass: 556.18900
  • Monoisotopic Mass: 556.18858861g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 10
  • Complexity: 875
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.8
  • Topological Polar Surface Area: 74.2Ų

Experimental Properties

  • Density: 1.299
  • Boiling Point: 756.2°C at 760 mmHg
  • Flash Point: 244°C
  • Refractive Index: 1.666
  • PSA: 78.13000
  • LogP: 7.90260

5,7-Bis-(benzyloxy)-2-(4-(benzyloxy)phenyl)-3-hydroxy-4H-chromen-4-one Customs Data

  • HS CODE：2914509090
  • Customs Data：

    China Customs Code:

    2914509090

    Overview:

    2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

5,7-Bis-(benzyloxy)-2-(4-(benzyloxy)phenyl)-3-hydroxy-4H-chromen-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B410890-5mg
5,7-Bis-(benzyloxy)-2-(4-(benzyloxy)phenyl)-3-hydroxy-4H-chromen-4-one
 23405-70-1
5mg
 $ 81.00 2023-04-18
TRC
B410890-10mg
5,7-Bis-(benzyloxy)-2-(4-(benzyloxy)phenyl)-3-hydroxy-4H-chromen-4-one
 23405-70-1
10mg
 $ 138.00 2023-04-18
TRC
B410890-25mg
5,7-Bis-(benzyloxy)-2-(4-(benzyloxy)phenyl)-3-hydroxy-4H-chromen-4-one
 23405-70-1
25mg
 $ 299.00 2023-04-18
TRC
B410890-50mg
5,7-Bis-(benzyloxy)-2-(4-(benzyloxy)phenyl)-3-hydroxy-4H-chromen-4-one
 23405-70-1
50mg
 $ 546.00 2023-04-18
TRC
B410890-100mg
5,7-Bis-(benzyloxy)-2-(4-(benzyloxy)phenyl)-3-hydroxy-4H-chromen-4-one
 23405-70-1
100mg
 $ 965.00 2023-04-18

5,7-Bis-(benzyloxy)-2-(4-(benzyloxy)phenyl)-3-hydroxy-4H-chromen-4-one Related Literature

Related Categories

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